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Compound of Interest

Compound Name: ML339

Cat. No.: B609146 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information and a step-by-step procedure for the safe

disposal of ML339, a selective CXCR6 antagonist. While a specific Safety Data Sheet (SDS)

with detailed disposal instructions for ML339 is not readily available in the public domain, this

document synthesizes known chemical properties and general best practices for chemical

waste management to offer a reliable operational plan.

Core Safety and Chemical Data
Understanding the fundamental properties of ML339 is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Weight 502.00 g/mol [1][2]

Molecular Formula C26H32ClN3O5 [2][3]

CAS Number 2579689-83-9 [2][4]

IC50 (hCXCR6) 140 nM [2][3][4][5]

Solubility in DMSO Up to 125 mg/mL [3]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent) -80°C for up to 1 year [3]

Procedural Steps for Proper Disposal
Given the absence of a specific SDS for ML339, a conservative approach to disposal is

required. The following procedure is based on general guidelines for the disposal of non-

acutely hazardous chemical waste. Always consult your institution's Environmental Health and

Safety (EHS) department for specific local regulations and procedures.

Step 1: Personal Protective Equipment (PPE) Before handling ML339, ensure you are wearing

appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (nitrile or neoprene recommended)

A lab coat

Step 2: Waste Segregation Proper segregation of chemical waste is critical to prevent

dangerous reactions and ensure compliant disposal.

Solid Waste:

Place any solid ML339, contaminated personal protective equipment (e.g., gloves, weigh

paper), and empty vials into a designated solid chemical waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.selleckchem.com/products/ml339.html
https://www.abmole.com/products/ml339.html
https://www.abmole.com/products/ml339.html
https://www.targetmol.com/compound/ml339
https://www.abmole.com/products/ml339.html
https://www.medchemexpress.com/ml339.html
https://www.abmole.com/products/ml339.html
https://www.targetmol.com/compound/ml339
https://www.medchemexpress.com/ml339.html
https://www.ncbi.nlm.nih.gov/books/NBK158948/table/ml339.t1/
https://www.targetmol.com/compound/ml339
https://www.targetmol.com/compound/ml339
https://www.targetmol.com/compound/ml339
https://www.benchchem.com/product/b609146?utm_src=pdf-body
https://www.benchchem.com/product/b609146?utm_src=pdf-body
https://www.benchchem.com/product/b609146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the container is clearly labeled with "Hazardous Waste," the chemical name

("ML339"), and the approximate quantity.

Liquid Waste:

Collect all solutions containing ML339 in a dedicated, leak-proof, and chemically

compatible liquid waste container.

Do not mix ML339 solutions with other incompatible chemical wastes.

The container must be clearly labeled with "Hazardous Waste," the full names of all

chemical constituents (e.g., "ML339 in DMSO"), and their approximate concentrations.

Step 3: Waste Storage Store waste containers in a designated and well-ventilated satellite

accumulation area within the laboratory.

Keep containers securely closed except when adding waste.

Ensure secondary containment is in place to capture any potential leaks.

Step 4: Arranging for Disposal Contact your institution's EHS department to schedule a pickup

of the hazardous waste. Do not dispose of ML339, either in solid or liquid form, down the drain

or in the regular trash.[6][7][8]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of ML339.
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Start: Need to Dispose of ML339

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Form

3a. Solid Waste
(Powder, Contaminated Items)

Solid

3b. Liquid Waste
(Solutions containing ML339)

Liquid

4a. Place in Labeled
Solid Chemical Waste Container

4b. Place in Labeled
Liquid Chemical Waste Container

5. Store in Designated
Satellite Accumulation Area

6. Contact Institutional EHS
for Waste Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of ML339.
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By adhering to these procedures and consulting with local safety officials, researchers can

ensure the safe and compliant disposal of ML339, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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